![molecular formula C13H12FLiN2O2 B2936866 Lithium 1-(cyclobutylmethyl)-5-fluoro-1H-benzo[d]imidazole-2-carboxylate CAS No. 2197056-95-2](/img/structure/B2936866.png)
Lithium 1-(cyclobutylmethyl)-5-fluoro-1H-benzo[d]imidazole-2-carboxylate
Overview
Description
Lithium 1-(cyclobutylmethyl)-5-fluoro-1H-benzo[d]imidazole-2-carboxylate, commonly known as LiCBMI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. LiCBMI belongs to the class of benzimidazole derivatives and has been found to exhibit a range of pharmacological properties.
Scientific Research Applications
Lithium Recovery and Recycling
This compound has potential applications in the field of lithium recovery and recycling. It can be used as a collector in the flotation process for lithium aluminate and spodumene, which are key minerals in lithium extraction. The use of such compounds can significantly increase the recovery rates of lithium, which is crucial given the growing demand for this metal in various industries, particularly in battery production .
Lithium Ion Conductivity
Research has been conducted on imidazole-based materials, including derivatives similar to Lithium 1-(cyclobutylmethyl)-5-fluoro-1H-benzo[d]imidazole-2-carboxylate, for their lithium ion conductivity properties. These materials are being investigated for use in lithium-ion rechargeable batteries, where the mobility of lithium ions is a critical factor for efficiency .
Polyelectrolytes for Battery Applications
The compound is also being studied for its potential to form novel polyelectrolytes that include lithiated imidazole heterocycles. These polyelectrolytes could be used in lithium-ion batteries, where the transport of lithium may be independent of the polymer-backbone flexibility. This could lead to the development of batteries with higher thermal stability .
Catalysis in Polymer Synthesis
Lithium imidazolium salts, which are structurally related to this compound, have been used as catalysts in the synthesis of polycarbonates. The basic lithium imidazolium salt acts as an effective catalyst, opening up possibilities for the compound’s use in catalyzing various polymerization reactions .
Safety and Handling in Research Settings
The compound’s safety data sheet provides detailed information on handling, storage, and first-aid measures, which is essential for its use in research and development settings. It outlines the necessary precautions to ensure safe handling and storage, as well as measures to take in case of accidental exposure .
Material Safety and Fire-Fighting Measures
In addition to its applications in research, the compound’s safety data sheet includes information on fire-fighting measures and accidental release measures. This information is crucial for maintaining safety standards in laboratories and industrial settings where the compound is used .
Safety and Hazards
Mechanism of Action
Target of Action
Imidazole compounds are known to interact with a variety of biological targets, including enzymes and receptors, due to their versatile heterocyclic structure .
Mode of Action
Imidazole compounds are known for their ability to form multiple bonds and interact with various biological targets
Biochemical Pathways
Imidazole compounds are known to play a role in a variety of biochemical processes due to their versatile structure .
properties
IUPAC Name |
lithium;1-(cyclobutylmethyl)-5-fluorobenzimidazole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O2.Li/c14-9-4-5-11-10(6-9)15-12(13(17)18)16(11)7-8-2-1-3-8;/h4-6,8H,1-3,7H2,(H,17,18);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXOCHJNQAHCLQN-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1CC(C1)CN2C3=C(C=C(C=C3)F)N=C2C(=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FLiN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium 1-(cyclobutylmethyl)-5-fluoro-1H-benzo[d]imidazole-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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